Cas no 308266-57-1 (Cyclopropaneaceticacid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, (1R,2S)-rel-)

• Product Name: Cyclopropaneaceticacid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, (1R,2S)-rel-
• CAS No: 308266-57-1
• MF: C₁₀H₁₇NO₄
• MW: 215.24628329277
• CID: 300549
• Update Time: 2024-01-27

Cyclopropaneaceticacid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, (1R,2S)-rel- Chemical and Physical Properties

Names and Identifiers

• Cyclopropaneaceticacid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, (1R,2S)-rel-
• Cyclopropaneacetic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, (1R,2S)-
• Cyclopropaneacetic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-, (1R,2S)-rel-

• Inchi： 1S/C10H17NO4/c1-10(2,3)15-9(14)11-7-4-6(7)5-8(12)13/h6-7H,4-5H2,1-3H3,(H,11,14)(H,12,13)/t6-,7+/m1/s1
• InChI Key： INXYYFYPMHZEHG-RQJHMYQMSA-N
• SMILES： [C@H]1(CC(O)=O)C[C@@H]1NC(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 215.116
• Monoisotopic Mass: 215.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6A^2

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 373.1±11.0 °C(Predicted)
• pka: 4.76±0.10(Predicted)